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Compound of Interest

Compound Name: Bis-PEG11-NHS Ester

Cat. No.: B8106483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis-PEG11-NHS Ester, a
homobifunctional crosslinking reagent widely used in bioconjugation, drug delivery, and
diagnostics. This document details its chemical properties, provides a comparative summary of
suppliers and their product purity, outlines experimental protocols for its use, and illustrates its
application in creating functional biomolecules.

Core Properties of Bis-PEG11-NHS Ester

Bis-PEG11-NHS Ester is a valuable tool in bioconjugation due to its specific reactivity and the
properties of its polyethylene glycol (PEG) spacer. The molecule consists of a central chain of
eleven ethylene glycol units, flanked on both ends by N-hydroxysuccinimide (NHS) esters.

The NHS esters provide high reactivity and selectivity towards primary amines (-NH2) on
biomolecules like proteins, peptides, and amine-modified oligonucleotides, forming stable
amide bonds.[1][2] The reaction is most efficient in a neutral to slightly basic pH range (pH 7.0-
8.0).[3][4] The PEG linker is hydrophilic, which enhances the aqueous solubility of the resulting
conjugate.[5] This property is particularly advantageous in drug development, as it can improve
the pharmacokinetic profile of a therapeutic molecule.

Supplier and Purity Comparison
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The quality and purity of Bis-PEG11-NHS Ester are critical for reproducible and reliable results

in research and development. Several chemical suppliers offer this reagent, with purity levels

typically exceeding 95%. Below is a table summarizing the offerings from various suppliers.

Molecular
Supplier Product Name CAS Number Weight ( g/mol  Stated Purity
)
Bis-PEG11-NHS
AxisPharm 123502-57-8 796.82 >95%
ester
Bis-PEG11-NHS N
BroadPharm Not Specified 796.8 95%
ester
MedKoo Bis-PEG11-NHS
o 123502-57-8 796.82 >95%
Biosciences ester
_ Bis-PEG11-NHS B B B
Biorbyt Not Specified Not Specified Not Specified
ester
Bis-PEG11-NHS N
ChemScene 2883032-97-9 796.81 Not Specified
ester
) Di-NHS Ester-
Precise PEG 123502-57-8 796.82 >90%
PEG11
_ Bis-PEG11-NHS B B B
BOC Sciences Not Specified Not Specified Not Specified

ester

Note: Purity and other specifications should always be confirmed by consulting the supplier's

certificate of analysis for a specific lot.

Experimental Protocols and Handling

The successful use of Bis-PEG11-NHS Ester hinges on proper handling and optimized

reaction conditions. The NHS ester moiety is susceptible to hydrolysis, especially in aqueous

environments.

Storage and Handling:
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o Store the reagent at -20°C in a desiccated environment.

» Before opening, allow the vial to equilibrate to room temperature to prevent moisture
condensation.

o Prepare solutions immediately before use, as the NHS ester readily hydrolyzes. Do not store
stock solutions in aqueous buffers.

General Protocol for Protein Labeling:

o Buffer Preparation: Prepare an amine-free buffer with a pH of 7.2-8.0, such as phosphate-
buffered saline (PBS). Avoid buffers containing primary amines like Tris or glycine, as they
will compete for reaction with the NHS ester.

o Reagent Preparation: Immediately before use, dissolve the Bis-PEG11-NHS Ester in a dry,
water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide
(DMF).

e Reaction: Add a calculated molar excess of the Bis-PEG11-NHS Ester solution to the
protein solution. A 20-fold molar excess is a common starting point for protein concentrations
around 1 mg/mL. The final concentration of the organic solvent should not exceed 10% of
the total reaction volume.

 Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for
2 hours.

e Quenching: Stop the reaction by adding a quenching buffer containing a primary amine, such
as Tris-HCI, to a final concentration of 20-50 mM.

 Purification: Remove excess, unreacted reagent and byproducts by dialysis, size-exclusion
chromatography, or other suitable purification methods.

Visualizing Workflows and Applications

Reaction of Bis-PEG11-NHS Ester with Primary Amines

The fundamental reaction of Bis-PEG11-NHS Ester involves the nucleophilic attack of a
primary amine on the NHS ester, leading to the formation of a stable amide bond and the
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release of N-hydroxysuccinimide.
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Reaction of Bis-PEG11-NHS Ester.

General Experimental Workflow for Bioconjugation

The following diagram illustrates a typical workflow for using Bis-PEG11-NHS Ester to
crosslink two different biomolecules.
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Bioconjugation workflow.
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Application in PROTAC Development

Bis-PEG11-NHS Ester is also utilized in the development of PROteolysis TArgeting Chimeras
(PROTACSs). PROTACS are heterobifunctional molecules that simultaneously bind to a target
protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of
the target protein. The PEG linker in molecules like Bis-PEG11-NHS Ester serves to connect
the target-binding ligand and the E3 ligase ligand.

Target Protein Ligand | | E3 Ligase Ligand | | BIS-PEG11-NHS Ester
(as linker precursor)

Linker Synthesis

PROTAC Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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